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Introduction: Nonanoic acid-d2, a deuterated form of nonanoic acid, is a saturated fatty acid
utilized in various research applications, including metabolic studies and as an internal
standard for mass spectrometry.[1][2] While its chemical properties are nearly identical to its
non-deuterated counterpart, its handling and disposal require adherence to strict safety
protocols due to its corrosive nature. This guide provides essential safety and logistical
information for the proper disposal of nonanoic acid-d2, ensuring the safety of laboratory
personnel and environmental protection.

Health and Safety Information

Nonanoic acid is classified as a hazardous substance that causes severe skin burns and eye
damage.[2][3][4] It is crucial to handle this chemical with appropriate personal protective
equipment (PPE) in a well-ventilated area, preferably a laboratory fume hood.[3][5]

First Aid Measures:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek
emergency medical help.[3][4]
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o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing
immediately.[3][4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[3][4]

¢ Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician.[3][4]

Quantitative Data: Physical and Chemical Properties

The following table summarizes the key quantitative data for nonanoic acid and its deuterated
form. The properties are largely similar, with minor differences due to the isotopic labeling.

Property Nonanoic-2,2-d2 Acid Nonanoic Acid
] 158.2 g/mol [6], 158.24 g/mol
Molecular Weight 158.24 g/mol [3] ]
Physical State Liquid[3] Liquid[6]
Color Colorless[3][6] Colorless
. . 9 °C (48 °F)[7], 12.4 °C (54.3
Melting Point 12 °C (54 °F)[3]
°F)I6]
N , 254.5 °C (490.1 °F)[6], 268 -
Boiling Point 254 °C (489 °F)[3]
269 °C (514 - 516 °F)[7]
_ 0.906 g/cm?3 (at 25 °C / 77 °F)
Density 0.906 g/cm?3[3]
[7]
Flash Point 140 °C (284 °F)[3] > 110 °C (> 230 °F)

Water Solubility

0.28 g/L[3]

Partition Coefficient

log Pow: 3.42[3]

log Pow: 3.4 (at 25 °C/ 77 °F)
[7]

Vapor Pressure

0.04 hPa (0.03 mmHg) at 20
°C (68 °F)[3]

< 0.1 hPa (at 20 °C / 68 °F)

Auto-ignition Temp.

355 °C (671 °F)[3]
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Operational and Disposal Plan

Proper disposal of nonanoic acid-d2 is critical to prevent environmental contamination and

ensure workplace safety. Waste must be handled in accordance with all local, state, and

federal regulations.[7][8]

Experimental Protocols: Waste Handling and Disposal

1. Waste Segregation and Collection:

Designated Waste Container: Collect all nonanoic acid-d2 waste, including unused material
and solutions, in a designated, properly labeled hazardous waste container.[9] The container
should be made of a compatible material (e.g., glass or polyethylene) and kept tightly closed.

Avoid Mixing: Do not mix nonanoic acid-d2 waste with other waste streams, particularly
incompatible materials like bases or oxidizers.[7][10] Leave chemicals in their original
containers whenever possible.[7]

Contaminated Materials: Any materials that have come into contact with honanoic acid-d2,
such as gloves, pipette tips, and absorbent materials used for spills, must be disposed of as
solid chemical waste.[9] Place these items in a sealed bag before putting them into the solid
waste container.[9]

. Accidental Spill Protocol:

Immediate Action: In case of a spill, clear the area of personnel and ensure adequate
ventilation.[8] Remove all sources of ignition as the material is combustible at high
temperatures.[3]

Containment: Contain the spill using an inert, non-combustible absorbent material such as
sand, earth, or vermiculite.[8][11] Do not allow the spill to enter drains or waterways.[3][7][11]

Collection: Carefully collect the absorbed material and place it into a suitable, sealed
container for disposal as hazardous waste.[4][11]

Decontamination: Clean the spill area thoroughly. All cleaning materials should also be
disposed of as hazardous waste.
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3. Empty Container Disposal:

o Decontamination: Do not reuse empty containers as they may retain product residue.[11] To
decontaminate, triple rinse the container with a suitable solvent (e.g., ethanol or acetone).

¢ Rinseate Collection: The first rinseate must be collected and disposed of as hazardous
chemical waste.[9] Subsequent rinses should also be collected in the same hazardous waste
container.[9]

» Final Disposal: After triple rinsing and air-drying in a fume hood, the container can typically
be disposed of with regular laboratory glass or plastic recycling, in accordance with
institutional guidelines.[9]

4. Final Disposal Procedure:

» Professional Disposal: The ultimate disposal of nonanoic acid-d2 waste must be conducted
by a licensed waste disposal contractor.[11] Arrange for pickup through your institution's
Environmental Health and Safety (EHS) office.

o Regulatory Compliance: Ensure all disposal activities comply with national and local
regulations.[7] This material and its container must be disposed of as hazardous waste.[8]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of nonanoic acid-
d2.
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Start: Nonanoic Acid-d2
Waste Generation

Follow Spill Protocol:
1. Evacuate & Ventilate
2. Contain with Inert Absorbent
3. Collect & Dispose as Solid Waste

Liquid Waste Solid Waste

(Unused chemical, solutions, (Contaminated PPE, wipes,
first rinseate) absorbent material)

Use Designated, Labeled Place in Sealed Bag, then into
Liquid Hazardous Waste Container Solid Hazardous Waste Container

Store Securely in
Designated Area

Arrange for Pickup by
Licensed Waste Contractor
(via EHS)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Nonanoic Acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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